Cas no 2228185-10-0 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228185-10-0
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• CID: 5946014
• PubChem ID: 165841102
• Update Time: 2025-06-08

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• 2228185-10-0
• EN300-1996815

• Inchi： 1S/C9H13ClN2O3/c1-3-12-5-11-7(10)6(12)4-9(2,15)8(13)14/h5,15H,3-4H2,1-2H3,(H,13,14)
• InChI Key： GTQVXEDDPSOWLG-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(=O)O)(C)O)N(C=N1)CC

Computed Properties

• Exact Mass: 232.0614700g/mol
• Monoisotopic Mass: 232.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228185-10-0)

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid, identified by the chemical formula CAS No. 2228185-10-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a 4-chloro-substituted imidazole ring and a hydroxy-methylpropanoic acid moiety contributes to its unique chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and biological assays.

The imidazole core is a prominent structural motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid, the 4-chloro substituent at the imidazole ring enhances its electronic properties, potentially influencing its binding affinity and selectivity. This feature has been exploited in the design of novel compounds targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the hydroxy-methylpropanoic acid side chain may play a crucial role in modulating the interactions with biological targets, thereby affecting its pharmacological activity. These insights have fueled interest in developing derivatives of this compound that could exhibit enhanced efficacy and reduced side effects.

The synthesis of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and functional group modifications. Researchers have reported efficient synthetic routes that leverage modern catalytic systems, improving yield and purity while minimizing waste. These developments align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In the realm of medicinal biology, this compound has been investigated for its potential therapeutic effects. Preliminary studies indicate that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features make it a promising scaffold for designing molecules with targeted action against specific disease pathways. The integration of high-throughput screening technologies has facilitated rapid testing of this compound against diverse biological targets, accelerating the discovery process.

The role of 4-chloro-substituted imidazoles in medicinal chemistry cannot be overstated. These derivatives have shown promise in various therapeutic areas due to their ability to engage with biological systems effectively. The CAS No. 2228185-10-0 identifier ensures unambiguous identification of this compound, facilitating accurate documentation and communication among researchers worldwide. As research progresses, further exploration of its pharmacological profile will be essential to unlock its full potential.

Future directions in the study of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid may include structural optimization to enhance its bioavailability and metabolic stability. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The growing body of evidence supporting the importance of imidazole derivatives in drug development underscores the relevance of this compound as a research tool.

The impact of computational methods on drug discovery cannot be ignored. Advanced algorithms for predicting molecular interactions have streamlined the process of identifying promising candidates like 3-(4-chloro-1-ethyl-1H-imidazol-5-ylyl)-2-hydroxy-